Cas no 56228-50-3 (2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine)

• Product Name: 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine
• CAS No: 56228-50-3
• MF: C₇H₈F₂N₂S
• MW: 190.213626861572
• MDL: MFCD00546536
• CID: 4500857
• PubChem ID: 911696
• Update Time: 2025-05-19

2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[(difluoromethyl)thio]-4,6-dimethyl-
• 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine
• 56228-50-3
• 2-(Difluoromethylthio)-4,6-dimethylpyrimidine
• 2-((Difluoromethyl)thio)-4,6-dimethylpyrimidine
• RYDMJZBQXDNFOA-UHFFFAOYSA-N
• CS-0280859
• EN300-1275353
• SCHEMBL9345362
• 2-[(difluoromethyl)sulfanyl]-4,6-dimethylpyrimidine

• MDL： MFCD00546536
• Inchi： 1S/C7H8F2N2S/c1-4-3-5(2)11-7(10-4)12-6(8)9/h3,6H,1-2H3
• InChI Key： RYDMJZBQXDNFOA-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 190.03762576Da
• Monoisotopic Mass: 190.03762576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine

2-(Difluoromethyl)sulfanyl-4,6-dimethylpyrimidine: A Comprehensive Overview

The compound with CAS No 56228-50-3, known as 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The difluoromethylsulfanyl group attached at position 2, along with the dimethyl substituents at positions 4 and 6, imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine in various applications, particularly in the realm of agrochemicals and pharmaceuticals. The presence of the fluorine atoms in the difluoromethyl group contributes to enhanced stability and bioavailability, making this compound a promising candidate for drug development. Researchers have explored its role as a potential inhibitor of certain enzymes involved in metabolic pathways, showcasing its potential in therapeutic interventions.

The synthesis of 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine involves a multi-step process that typically begins with the preparation of a pyrimidine ring system. The introduction of the difluoromethylsulfanyl group is achieved through nucleophilic substitution reactions, while the dimethyl groups are introduced via alkylation or methylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

In terms of physical properties, 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicating its potential use as a chromophore in optoelectronic materials.

One of the most exciting developments involving this compound is its application in fluorescent sensing materials. By incorporating 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine into polymer matrices, researchers have successfully developed sensors capable of detecting trace amounts of heavy metal ions in aqueous solutions. This breakthrough underscores the versatility of this compound in materials science and environmental monitoring.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine. These studies reveal that the molecule's electron-withdrawing groups enhance its electrophilic character, making it an attractive substrate for various organic transformations.

In conclusion, 2-(difluoromethyl)sulfanyl-4,6-dimethylpyrimidine stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research and development efforts.